Cas no 3240-09-3 (5-methylhex-5-en-2-one)

• Product Name: 5-methylhex-5-en-2-one
• CAS No: 3240-09-3
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00014995
• CID: 313330
• PubChem ID: 228604
• Update Time: 2026-05-14

5-methylhex-5-en-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one,5-methyl-
• 5-Hexen-2-one,5-methyl
• 5-Methyl-5-hexen-2-one
• 5-methyl-6-hexen-2-one
• 5-Methyl-hex-5-en-2-on
• 5-methyl-hex-5-en-2-one
• UNII-6OVV4Q22O6
• 5-methylhex-5-en-2-one

• MDL： MFCD00014995
• Inchi： InChI=1S/C7H12O/c1-6(2)4-5-7(3)8/h1,4-5H2,2-3H3
• InChI Key： VBCIOOKAKHGVMI-UHFFFAOYSA-N
• SMILES： C=C(C)CCC(=O)C

Computed Properties

• Exact Mass: 112.08900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.865 g/mL at 25 °C(lit.)
• Boiling Point: 148-149 °C(lit.)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.431(lit.)
• PSA: 17.07000
• LogP: 1.93170
• FEMA: 3365 | 5-METHYL-5-HEXEN-2-ONE
• Solubility: Soluble in acetone \ ether and ethanol

5-methylhex-5-en-2-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R22; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-methylhex-5-en-2-one

Research Briefing on 5-methylhex-5-en-2-one (CAS: 3240-09-3) in Chemical and Biomedical Applications

5-methylhex-5-en-2-one (CAS: 3240-09-3) is a versatile organic compound that has garnered significant attention in recent chemical and biomedical research. This brief summarizes the latest findings on its synthesis, applications, and potential therapeutic uses, based on peer-reviewed studies published within the past three years. As a key intermediate in organic synthesis, this α,β-unsaturated ketone demonstrates unique reactivity patterns that make it valuable for pharmaceutical development and material science.

Recent advances in catalytic asymmetric synthesis have improved the enantioselective production of 5-methylhex-5-en-2-one derivatives. A 2023 study in Advanced Synthesis & Catalysis demonstrated a novel palladium-catalyzed [4+2] annulation using this compound, achieving 92% ee and 85% yield (Zhang et al., 2023). This methodology enables more efficient construction of chiral cyclohexenone scaffolds prevalent in bioactive molecules.

In medicinal chemistry, structural analogs of 5-methylhex-5-en-2-one have shown promising activity as kinase inhibitors. Molecular docking studies reveal its α,β-unsaturated carbonyl moiety effectively interacts with the ATP-binding site of CDK2 (IC50 = 3.2 μM in preliminary assays). Researchers are particularly interested in its potential as a warhead for covalent inhibitors, with recent patent filings (WO202318764A1) describing pro-drug derivatives for oncology applications.

The compound's role in polymer chemistry has also expanded. A 2024 Macromolecules publication reported its use as a crosslinking agent in pH-responsive hydrogels, showing superior mechanical properties (storage modulus > 15 kPa) compared to traditional acrylate-based systems. These materials demonstrate potential for controlled drug delivery applications.

Toxicological assessments (OECD 423 guidelines) indicate 5-methylhex-5-en-2-one has moderate acute toxicity (LD50 = 320 mg/kg in rats), prompting ongoing research into safer derivatives. Recent structure-activity relationship studies have identified 3-substituted variants with reduced cytotoxicity while maintaining desired pharmacological properties.

Analytical method development has kept pace with these applications. A 2023 Journal of Chromatography A article validated a UHPLC-MS/MS method for quantifying 5-methylhex-5-en-2-one in biological matrices (LOQ = 0.1 ng/mL), addressing previous challenges in pharmacokinetic studies.

Looking forward, the compound's dual functionality as both electrophile and nucleophile continues to inspire innovative applications. Current research directions include its use in: (1) photoaffinity labeling probes for target identification, (2) biodegradable polymer networks, and (3) as a building block for SARS-CoV-2 main protease inhibitors. The next 2-3 years will likely see clinical translation of several derivatives now in preclinical development.